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Compound of Interest

Compound Name: (R)-2,3-Dihydroxy-isovalerate

Cat. No.: B3324717

Disclaimer: A specific Safety Data Sheet (SDS) for (R)-2,3-Dihydroxy-isovalerate (CAS No.
19451-56-0) is not readily available in public databases. The following guidance is based on
the general principles of safe laboratory practice for handling structurally similar, non-volatile,
low-hazard organic chemicals. It is imperative to consult the supplier-specific SDS upon receipt
of this chemical and to conduct a thorough risk assessment before commencing any
experimental work.

Based on its chemical structure as a dihydroxy carboxylic acid, (R)-2,3-Dihydroxy-isovalerate
is anticipated to be a non-volatile solid or liquid with a low hazard profile. However, as with any
chemical of unknown toxicity, it should be handled with care to minimize exposure. Potential
hazards may include mild skin or eye irritation.

Personal Protective Equipment (PPE)

Standard laboratory PPE is essential to ensure safety when handling (R)-2,3-Dihydroxy-
isovalerate. The following table summarizes the recommended equipment for routine
laboratory use.
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Personal Protective Specifications and
Body Part . .
Equipment (PPE) Recommendations

) ) Must be worn at all times in the
Safety Glasses with Side i
Eyes laboratory to protect against

Shields or Goggles
splashes.[1][2]

Provides protection against
incidental contact. Inspect

gloves for tears or holes before

Hands Disposable Nitrile Gloves
use and replace them
immediately if contaminated.[1]
[3]
Should be worn to protect skin
Body Laboratory Coat and clothing from potential
spills.[1]
Required to protect feet from
Feet Closed-Toe Shoes

spills and falling objects.[1][4]

Operational Plan: Safe Handling Procedure

Adherence to a standard operating procedure is crucial for minimizing risk.

o Area Preparation: Ensure the work area, such as a laboratory bench or a chemical fume
hood, is clean and uncluttered.

e Donning PPE: Put on all required personal protective equipment as detailed in the table
above before handling the chemical.

¢ Handling the Chemical:

o Work in a well-ventilated area. For procedures that could generate dust (if solid) or
aerosols, it is best practice to work in a chemical fume hood.[1]

o Avoid direct contact with the skin and eyes.[4]
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o Use a spatula or other appropriate tools to handle the solid form. If it is a liquid, use a
pipette or other suitable liquid handling device.

o Keep containers of the chemical closed when not in use.

o Post-Handling:
o Clean the work area thoroughly after use.

o Wash hands with soap and water after removing gloves and before leaving the laboratory.

[5]

Disposal Plan

Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

Waste Segregation: Do not dispose of (R)-2,3-Dihydroxy-isovalerate down the drain unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[6]

Solid Waste: Collect solid (R)-2,3-Dihydroxy-isovalerate and any contaminated
consumables (e.g., weigh boats, paper towels) in a designated, labeled hazardous waste
container for solid organic waste.

Ligquid Waste: Collect solutions of (R)-2,3-Dihydroxy-isovalerate in a designated, labeled
hazardous waste container for non-halogenated organic liquid waste or agueous waste, as
appropriate.

Container Disposal: Empty containers that held the chemical must be managed according to
institutional guidelines. Some procedures may require triple-rinsing the container, with the
rinsate collected as hazardous waste, before the container can be disposed of in the regular
trash.[7]

Waste Pickup: Arrange for the disposal of the hazardous waste container through your
institution's EHS department.

Experimental Workflow and Safety Decision Making
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The following diagram illustrates the logical workflow for safely handling a chemical for which
specific hazard information is not available.

Safe Handling Workflow for Chemicals with Limited Safety Data

Preparation Phase

Start: New Experiment with

(R)-2,3-Dihydroxy-isovalerate

Attempt to Locate
Supplier-Specific SDS

A4

Perform Risk Assessment:
Assume Potential Irritant

Executign Phase

Select and Don PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

A4

Handle Chemical in
Well-Ventilated Area
(Fume Hood if Aerosols Possible)

Use Spill Kit & Follow N
(o]
Emergency Protocol
Cor%{:sio Phase

Segregate Waste for
Proper Disposal via EHS

\ 4
Clean Work Area

Doff PPE

\ 4
Wash Hands

End of Procedure
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Caption: Workflow for handling chemicals with limited safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3324717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3324717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

